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Cadherin-11, a type Il classical cadherin, plays a pivotal role in mediating calcium-dependent
cell-cell adhesion, influencing tissue morphogenesis, and contributing to various physiological
and pathological processes.[1] Understanding the evolutionary conservation and divergence of
its protein sequence and function across different species is crucial for elucidating its
fundamental biological roles and for the development of targeted therapeutics. This guide
provides a comprehensive cross-species comparison of cadherin-11, presenting quantitative
sequence analysis, a summary of its functional roles in key model organisms, and detailed
experimental protocols for its study.

Protein Sequence Comparison

The amino acid sequence of cadherin-11 is highly conserved across vertebrates, reflecting its
essential functions. A pairwise sequence alignment was performed to quantify the degree of
identity between human, mouse, chicken, Xenopus laevis, and zebrafish orthologs.
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Species Comparison Sequence ldentity (%)
Human vs. Mouse 95.2%
Human vs. Chicken 86.5%
Human vs. Xenopus laevis 75.8%
Human vs. Zebrafish 68.4%
Mouse vs. Chicken 86.3%
Mouse vs. Xenopus laevis 75.5%
Mouse vs. Zebrafish 68.2%
Chicken vs. Xenopus laevis 77.1%
Chicken vs. Zebrafish 69.3%
Xenopus laevis vs. Zebrafish 70.1%

Functional Comparison Across Species

Cadherin-11's function is integral to the embryonic development of various tissues and organs
across vertebrate species. While the core function of mediating homophilic cell adhesion is
conserved, specific roles have been elucidated in different model organisms.
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Species Key Functions of Cadherin-11

Involved in synovial joint formation, bone
Human development, and has been implicated in the

progression of cancer and arthritis.[1]

Essential for the proper development of the

Mouse ) L )
synovium and for maintaining bone density.[2]
Expressed in migrating neural crest cells and is

Chicken involved in the morphogenesis of various

epithelial and mesenchymal tissues.[3][4]

Regulates cranial neural crest cell migration and

Xenopus laevis o ] ] o
is involved in mesoderm differentiation.[5][6][7]

Participates in retinal differentiation, retinotectal

Zebrafish o . _
axon projection, and otolith formation.[8][9]

Signaling Pathways

Cadherin-11 is not merely a structural adhesion molecule but also a key player in intracellular
signaling, influencing cell behavior and fate. Its cytoplasmic domain interacts with a network of
proteins to modulate critical signaling pathways.
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Caption: Cadherin-11 signaling network.

Experimental Workflow

A generalized workflow for the comparative functional analysis of cadherin-11 orthologs is
depicted below. This workflow outlines the key steps from sequence acquisition to functional
validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Cross-Species Examination of Cadherin-11: From
Sequence to Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176826#cross-species-comparison-of-cadherin-11-
protein-sequence-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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